Cas no 2770498-42-3 ((9H-fluoren-9-yl)methyl N-[(1-methyl-3-methylidenecyclobutyl)methyl]carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-[(1-methyl-3-methylidenecyclobutyl)methyl]carbamate
• CAS No: 2770498-42-3
• MF: C₂₂H₂₃NO₂
• MW: 333.42352604866
• CID: 6435664
• PubChem ID: 165994358
• Update Time: 2025-05-30

(9H-fluoren-9-yl)methyl N-[(1-methyl-3-methylidenecyclobutyl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-37398184
• (9H-fluoren-9-yl)methyl N-[(1-methyl-3-methylidenecyclobutyl)methyl]carbamate
• 2770498-42-3

• Inchi： 1S/C22H23NO2/c1-15-11-22(2,12-15)14-23-21(24)25-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,20H,1,11-14H2,2H3,(H,23,24)
• InChI Key： BOSJXRNICSJGIH-UHFFFAOYSA-N
• SMILES： O(C(NCC1(C)CC(=C)C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 333.172878976g/mol
• Monoisotopic Mass: 333.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 38.3Ų

Additional information on (9H-fluoren-9-yl)methyl N-[(1-methyl-3-methylidenecyclobutyl)methyl]carbamate

Introduction to (9H-fluoren-9-yl)methyl N-[(1-methyl-3-methylidenecyclobutyl)methyl]carbamate (CAS No. 2770498-42-3)

(9H-fluoren-9-yl)methyl N-[(1-methyl-3-methylidenecyclobutyl)methyl]carbamate, CAS No. 2770498-42-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of carbamates, which are widely recognized for their versatility in medicinal chemistry. The presence of a fluorene moiety and a cyclobutyl group with a methylidene substituent contributes to its complex molecular architecture, making it an intriguing candidate for further exploration.

The structural composition of this compound is highly relevant to the development of novel therapeutic agents. The fluorene ring system is known for its stability and electronic properties, which can influence the compound's interactions with biological targets. Specifically, the fluorene moiety offers a rigid and planar structure, which can enhance binding affinity and selectivity. Additionally, the cyclobutyl group introduces conformational constraints that can modulate the compound's pharmacokinetic profile.

In recent years, there has been a growing interest in carbamate-based compounds due to their broad spectrum of biological activities. Carbamates are particularly valued for their ability to act as protease inhibitors, which has made them valuable in the treatment of various diseases, including cancer and inflammation-related disorders. The specific modification of this compound with a methylidene-substituted cyclobutyl group suggests potential applications in targeting enzymes that play crucial roles in disease pathways.

One of the most compelling aspects of (9H-fluoren-9-yl)methyl N-[(1-methyl-3-methylidenecyclobutyl)methyl]carbamate is its potential as a lead compound for drug discovery. The combination of the fluorene and cyclobutyl moieties creates a unique chemical scaffold that can be further optimized through structure-activity relationship (SAR) studies. These studies are essential for understanding how different structural modifications affect the compound's biological activity and pharmacological properties.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of this compound with biological targets with high accuracy. Molecular docking simulations have shown that (9H-fluoren-9-yl)methyl N-[(1-methyl-3-methylidenecyclobutyl)methyl]carbamate can effectively bind to various enzymes and receptors, suggesting multiple potential therapeutic applications. For instance, studies have indicated that this compound may exhibit inhibitory activity against certain proteases involved in cancer progression.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The introduction of the methylidene group into the cyclobutyl ring requires precise control over reaction conditions to ensure high yield and purity. However, once synthesized, this compound can serve as a valuable building block for further derivatization, allowing researchers to explore new analogs with enhanced biological activity.

In conclusion, (9H-fluoren-9-yl)methyl N-[(1-methyl-3-methylidenecyclobutyl)methyl]carbamate represents a promising candidate for pharmaceutical development. Its unique structural features, combined with its potential biological activities, make it an attractive target for further research. As our understanding of its properties continues to grow, this compound is likely to play a significant role in the discovery and development of new therapeutic agents.